Cas no 868677-42-3 (1,3-Benzenediamine, N1,N1-bis[3-(diphenylamino)phenyl]-N3,N3-diphenyl-)

• Product Name: 1,3-Benzenediamine, N1,N1-bis[3-(diphenylamino)phenyl]-N3,N3-diphenyl-
• CAS No: 868677-42-3
• MF: C₅₄H₄₂N₄
• MW: 746.938092708588
• CID: 1858780
• PubChem ID: 90477171
• Update Time: 2025-04-21

1,3-Benzenediamine, N1,N1-bis[3-(diphenylamino)phenyl]-N3,N3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N1,N1-bis[3-(diphenylamino)phenyl]-N3,N3-diphenyl-
• N1,N1-Bis(3-(diphenylamino)phenyl)-N3,N3-diphenylbenzene-1,3-diamine
• N1,N1-BIS[3-(DIPHENYLAMINO)PHENYL]-N3,N3-DIPHENYL-1,3-BENZENEDIAMINE
• 868677-42-3

• Inchi： 1S/C54H42N4/c1-7-22-43(23-8-1)55(44-24-9-2-10-25-44)49-34-19-37-52(40-49)58(53-38-20-35-50(41-53)56(45-26-11-3-12-27-45)46-28-13-4-14-29-46)54-39-21-36-51(42-54)57(47-30-15-5-16-31-47)48-32-17-6-18-33-48/h1-42H
• InChI Key： QOVWPAPOCQMAFB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C=1)N(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=C(C=1)N(C1C=CC=CC=1)C1C=CC=CC=1)C1C=CC=C(C=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 746.34100
• Monoisotopic Mass: 746.34094736Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96000
• LogP: 15.56580